Cas no 2171313-79-2 (1-ethyl-5-nitro-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-ethyl-5-nitro-1H-pyrazole-4-carboxylic acid
• CAS No: 2171313-79-2
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• CID: 5174322
• Update Time: 2025-05-28

1-ethyl-5-nitro-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-nitro-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-nitro-

• Inchi： 1S/C6H7N3O4/c1-2-8-5(9(12)13)4(3-7-8)6(10)11/h3H,2H2,1H3,(H,10,11)
• InChI Key： XOIIUISQSUZMLS-UHFFFAOYSA-N
• SMILES： N1(CC)C([N+]([O-])=O)=C(C(O)=O)C=N1

Additional information on 1-ethyl-5-nitro-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-ethyl-5-nitro-1H-pyrazole-4-carboxylic acid (CAS No. 2171313-79-2)

1-ethyl-5-nitro-1H-pyrazole-4-carboxylic acid (CAS No. 2171313-79-2) is a specialized organic compound belonging to the pyrazole carboxylic acid family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both nitro and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals often search for terms like "pyrazole derivatives synthesis", "nitro-substituted pyrazole applications", and "CAS 2171313-79-2 suppliers", reflecting the growing interest in this compound.

In the context of modern drug discovery, 1-ethyl-5-nitro-1H-pyrazole-4-carboxylic acid serves as a key building block for designing novel therapeutic agents. Its structural features align with current trends in small molecule drug development, particularly in targeting enzymes and receptors. The nitro group enhances electron-withdrawing properties, which can influence bioavailability and metabolic stability—a hot topic in medicinal chemistry optimization. Recent publications have explored its role in creating anti-inflammatory and antimicrobial compounds, addressing global health concerns like antibiotic resistance.

From an industrial perspective, this compound fits into the broader narrative of sustainable chemical manufacturing. Companies are increasingly searching for "green synthesis methods for pyrazole derivatives" and "high-purity CAS 2171313-79-2" to meet environmental regulations. The carboxylic acid moiety allows for further derivatization through amidation or esterification, making it valuable for producing specialty chemicals with reduced ecological impact. This aligns with the circular economy principles dominating current chemical industry discussions.

The analytical characterization of 1-ethyl-5-nitro-1H-pyrazole-4-carboxylic acid typically involves advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Quality control is paramount, as evidenced by frequent searches for "CAS 2171313-79-2 specification sheet" and "pyrazole carboxylic acid stability data". Storage recommendations usually emphasize protection from moisture and light to maintain the integrity of both the nitro and acid functionalities—a crucial consideration for long-term research projects.

Emerging applications in material science have expanded the relevance of this compound beyond traditional chemistry sectors. Its potential use in designing organic electronic materials or coordination polymers responds to the surge in demand for functional materials. Researchers investigating "nitropyrazole-based semiconductors" or "metal-organic frameworks with carboxylic acid linkers" may find this compound particularly interesting. The compound's thermal stability and solubility profile make it suitable for various solution-processing techniques employed in advanced material fabrication.

Safety considerations for handling 1-ethyl-5-nitro-1H-pyrazole-4-carboxylic acid follow standard laboratory protocols for organic intermediates. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) including gloves and safety goggles is recommended. The scientific community's focus on responsible research practices has increased searches for "pyrazole derivative handling guidelines" and "CAS 2171313-79-2 safety data", reflecting heightened awareness of laboratory safety standards.

Market availability and sourcing options for CAS 2171313-79-2 vary by region, with suppliers often providing custom synthesis services. Procurement specialists frequently search for "bulk quantities of 1-ethyl-5-nitro-1H-pyrazole-4-carboxylic acid" and "GMP-grade pyrazole derivatives", indicating demand across both research and production scales. The compound's intellectual property landscape should be reviewed for specific applications, as patent activity surrounding nitro-substituted heterocycles remains active in multiple jurisdictions.

Future research directions for this compound may explore its biocatalytic transformation potential or incorporation into multicomponent reaction systems. The rise of machine learning in chemical research has prompted interest in predictive models for pyrazole derivative reactivity, where compounds like 1-ethyl-5-nitro-1H-pyrazole-4-carboxylic acid serve as valuable data points. Continued investigation into its structure-activity relationships will likely yield new insights for multiple scientific disciplines.